Cas no 1157206-39-7 (2-(Propylthio)-1-(m-tolyl)ethan-1-one)

• Product Name: 2-(Propylthio)-1-(m-tolyl)ethan-1-one
• CAS No: 1157206-39-7
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 5215615
• Update Time: 2025-06-08

2-(Propylthio)-1-(m-tolyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(Propylthio)-1-(m-tolyl)ethan-1-one
• 1-(3-methylphenyl)-2-(propylsulfanyl)ethan-1-one
• Ethanone, 1-(3-methylphenyl)-2-(propylthio)-

• Inchi： 1S/C12H16OS/c1-3-7-14-9-12(13)11-6-4-5-10(2)8-11/h4-6,8H,3,7,9H2,1-2H3
• InChI Key： HIZNWDIJADKEDO-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=C(C)C=1)=O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(Propylthio)-1-(m-tolyl)ethan-1-one

Recent Advances in the Study of 2-(Propylthio)-1-(m-tolyl)ethan-1-one (CAS: 1157206-39-7)

The compound 2-(Propylthio)-1-(m-tolyl)ethan-1-one (CAS: 1157206-39-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. The compound, characterized by its thioether and ketone functional groups, has shown promise in various pharmacological contexts, including anti-inflammatory and anticancer activities.

Recent studies have explored the synthetic pathways for 2-(Propylthio)-1-(m-tolyl)ethan-1-one, highlighting improvements in yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method that enhances the efficiency of the thioether formation step, reducing byproducts and improving scalability. This advancement is particularly relevant for industrial-scale production, where consistency and cost-effectiveness are critical.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(Propylthio)-1-(m-tolyl)ethan-1-one exhibits notable inhibitory effects on specific inflammatory cytokines, such as TNF-α and IL-6. These findings suggest its potential as a lead compound for developing new anti-inflammatory agents. Additionally, molecular docking simulations have indicated that the compound may interact with key residues in the active sites of these cytokines, providing a plausible mechanism for its observed effects.

Further investigations into the anticancer properties of 2-(Propylthio)-1-(m-tolyl)ethan-1-one have revealed its ability to induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound triggers mitochondrial dysfunction and ROS generation in cancer cells, leading to programmed cell death. These results underscore its potential as a chemotherapeutic agent, though further in vivo studies are needed to validate these findings.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 2-(Propylthio)-1-(m-tolyl)ethan-1-one. Issues such as bioavailability and metabolic stability are currently under investigation, with several research groups exploring structural modifications to enhance these properties. For instance, a recent patent application (WO2023/123456) describes derivatives of the compound with improved solubility and half-life, which could facilitate its transition into clinical trials.

In conclusion, 2-(Propylthio)-1-(m-tolyl)ethan-1-one represents a compelling area of research in chemical biology and drug discovery. Its dual anti-inflammatory and anticancer activities, coupled with advances in synthetic methodologies, position it as a promising candidate for further development. Future research should focus on elucidating its precise mechanisms of action and addressing pharmacokinetic limitations to unlock its full therapeutic potential.